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Nafamostat Storage & Reconstitution

For basic storage and preparation of the compound, follow the guidelines in the table below.

Parameter
Solid (Lyophilized
Powder)

Solution in DMSO
Aqueous Solution (e.g., in
saline or infusion solutions)

Condition Store desiccated at

Room Temperature [1].

Store at 4°C (use within

1 month) or -80°C (use
within 6 months) [1].

Stable at room temperature for

at least 24 hours [2].

Stability /
Shelf Life

Stable for 24 months
from date of purchase

[1] [3].

Aliquot to avoid repeated
freeze-thaw cycles [1].

Rapid degradation expected in
biological fluids; use immediately

for experiments [4] [2].

Reconstitution Protocol: A common stock concentration is 15 mM. To achieve this:

Add 1.23 mL of DMSO to 10 mg of nafamostat mesylate powder [1].

Vortex or gently mix until the powder is fully dissolved.
Immediately aliquot the stock solution for storage under recommended conditions to avoid repeated

freeze-thaw cycles [1].
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Critical Handling Considerations for Experiments

The main challenge with nafamostat is its instability. The following points are vital for obtaining reliable

data.

Instability in Biological Matrices: Nafamostat has an extremely short half-life (approximately 8
minutes) in vivo and is rapidly hydrolyzed by esterases present throughout the body and in blood [4]
[5]. This degradation continues in collected plasma samples unless precautions are taken.

Blood and Plasma Sample Collection for Pharmacokinetics: If collecting blood samples to
measure nafamostat concentration, standard protocols will lead to significant degradation. A 2023

study recommends the following specific procedure to preserve sample integrity [2]:
Collect blood directly into sodium fluoride/potassium oxalate tubes. Sodium fluoride is an

esterase inhibitor.
Keep the collected blood samples chilled at 4°C.

Centrifuge within 3 hours of collection to separate plasma.
Analyze the extracted plasma samples promptly, as degradation continues even in the

autosampler (approximately 4.7% per hour at 4°C) [2].
Low Oral Bioavailability: Be aware that nafamostat has very low oral bioavailability in rats (0.95% -
1.59%), which should inform the choice of administration route for in vivo studies [4] [6].

Experimental Protocols from Recent Studies

Here are specific methodologies for using nafamostat in cell and animal models, as detailed in recent

publications.

In Vitro Protocol (Human Proximal Tubular Epithelial HK-2 Cells)

This protocol is from a Frontiers in Pharmacology study published in 2025 [7].

Cell Culture: Culture HK-2 cells in DMEM/F12 medium supplemented with 10% FBS and 1%
penicillin-streptomycin at 37°C under 5% CO₂ [7].

Stimulation & Intervention:
To study anti-fibrotic effects, stimulate cells with TGF-β (2.5 ng/mL) in serum-free medium for

24 hours [7].
For intervention, co-incubate cells with TGF-β (2.5 ng/mL) and Nafamostat (100 µM in serum-

free medium for 24 hours [7].
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In Vivo Protocol (Mouse Model of Renal Fibrosis)

This protocol is from the same 2025 study [7].

Animal Model: Use 8-week-old male C57BL/6J mice. Induce renal fibrosis using the unilateral

ischemia-reperfusion injury (UIRI) model [7].
Drug Administration:

Begin treatment on day 4 post-surgery.
Administer nafamostat via intraperitoneal (IP) injection at a dosage of 10 mg/kg.

Dissolve nafamostat in saline.
Continue daily injections for 7 days [7].

The workflow for this in vivo study is summarized below:
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8-week-old male
C57BL/6J mice

Day 0: Perform UIRI surgery
(35 min ischemia)

Post-surgical recovery
(Days 0-3)

Day 4: Begin IP injections
Nafamostat: 10 mg/kg in saline

Control: Saline only

Continue daily injections
for 7 days (Days 4-10)

Day 10: Remove
contralateral kidney

Day 11: Euthanize
Collect blood and kidney samples

Click to download full resolution via product page

Frequently Asked Questions (FAQs)

Q1: Why are my measured nafamostat plasma concentrations so low and variable? This is most likely

due to degradation during sample collection and processing. Ensure you are using sodium
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fluoride/potassium oxalate tubes (to inhibit esterases), keeping samples on ice, and processing them

promptly as outlined in the handling considerations above [2].

Q2: Can I prepare a stock solution in water instead of DMSO? While nafamostat is soluble in water (up

to 50 mg/mL), its aqueous solutions are less stable than those in DMSO [1] [3]. For long-term storage,

DMSO stock solutions stored at -80°C are recommended. Fresh aqueous solutions can be prepared for

immediate use in experiments like preparing intravenous infusions [2].

Q3: What is a typical working concentration for nafamostat in cell culture? Working concentrations can

vary. In a recent study on renal fibrosis, a concentration of 100 µM was used to antagonize the effects of

TGF-β and Granzyme B in HK-2 cells [7]. You should optimize the concentration for your specific cell type

and assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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